Tert-butyl 3-hydroxy-3-piperidin-4-ylpyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl 3-hydroxy-3-piperidin-4-ylpyrrolidine-1-carboxylate
• InChI: InChI=1S/C14H26N2O3/c1-13(2,3)19-12(17)16-9-6-14(18,10-16)11-4-7-15-8-5-11/h11,15,18H,4-10H2,1-3H3
• InChI Key: FDSNYLIGHOMXPX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)(C2CCNCC2)O
• Molecular Formula: C14H26N2O3
• Molecular Weight: 270.37 g/mol

Description

The compound “Tert-butyl 3-hydroxy-3-piperidin-4-ylpyrrolidine-1-carboxylate” is a complex organic molecule. It contains a piperidine ring and a pyrrolidine ring, both of which are common structures in many pharmaceuticals and natural products. The tert-butyl group is a bulky substituent that can influence the compound’s reactivity and physical properties.

Molecular Structure Analysis

The compound contains a piperidine ring and a pyrrolidine ring, both of which are five-membered rings with one nitrogen atom. The presence of these rings can significantly influence the compound’s chemical behavior and interactions with biological targets.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo chemical reactions. For example, the hydroxy group (-OH) can participate in acid-base reactions, and the carbonyl group in the ester can undergo nucleophilic acyl substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar hydroxy and ester groups could enhance its solubility in polar solvents.

Future Directions

The compound could potentially be of interest in medicinal chemistry due to the presence of the piperidine and pyrrolidine rings. Further studies could explore its biological activity and potential applications in drug design.